Cas no 1698830-46-4 (tert-butyl N-{3-iodo-2-methyl-2-(1,1,1-trifluoropropan-2-yl)oxypropyl}carbamate)

• Product Name: tert-butyl N-{3-iodo-2-methyl-2-(1,1,1-trifluoropropan-2-yl)oxypropyl}carbamate
• CAS No: 1698830-46-4
• MF: C₁₂H₂₁F₃INO₃
• MW: 411.199726819992
• CID: 5602979
• PubChem ID: 114774581
• Update Time: 2025-08-04

tert-butyl N-{3-iodo-2-methyl-2-(1,1,1-trifluoropropan-2-yl)oxypropyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{3-iodo-2-methyl-2-[(1,1,1-trifluoropropan-2-yl)oxy]propyl}carbamate
• 1698830-46-4
• EN300-1135678
• tert-butyl N-{3-iodo-2-methyl-2-(1,1,1-trifluoropropan-2-yl)oxypropyl}carbamate

• Inchi： 1S/C12H21F3INO3/c1-8(12(13,14)15)19-11(5,6-16)7-17-9(18)20-10(2,3)4/h8H,6-7H2,1-5H3,(H,17,18)
• InChI Key： VSSLYYIXXJWSCV-UHFFFAOYSA-N
• SMILES： ICC(C)(CNC(=O)OC(C)(C)C)OC(C)C(F)(F)F

Computed Properties

• Exact Mass: 411.05183g/mol
• Monoisotopic Mass: 411.05183g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 47.6Ų

Additional information on tert-butyl N-{3-iodo-2-methyl-2-(1,1,1-trifluoropropan-2-yl)oxypropyl}carbamate

Professional Introduction to Compound with CAS No. 1698830-46-4 and Product Name: Tert-butyl N-{3-iodo-2-methyl-2-(1,1,1-trifluoropropan-2-yl)oxypropyl}carbamate

The compound with the CAS number 1698830-46-4 and the product name Tert-butyl N-{3-iodo-2-methyl-2-(1,1,1-trifluoropropan-2-yl)oxypropyl}carbamate represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its complex structure, has garnered attention due to its potential applications in drug development and synthetic chemistry. The molecular framework of this compound incorporates several key functional groups that contribute to its unique chemical properties and reactivity, making it a valuable tool for researchers exploring novel therapeutic agents.

At the heart of this compound's structure lies the tert-butyl carbamate moiety, which serves as a protecting group in organic synthesis. This group is particularly useful in stabilizing reactive intermediates and facilitating selective transformations. The presence of the 3-iodo-2-methyl-2-(1,1,1-trifluoropropan-2-yl)oxypropyl side chain adds another layer of complexity, introducing electrophilic centers that can participate in various coupling reactions. The 1,1,1-trifluoropropan-2-yl group, a fluorinated alkyl moiety, is known for its ability to modulate metabolic stability and pharmacokinetic profiles of pharmaceutical compounds.

Recent advancements in the field of medicinal chemistry have highlighted the importance of fluorinated compounds in drug design. The introduction of fluorine atoms into molecular structures can lead to improved binding affinity, enhanced bioavailability, and increased resistance to metabolic degradation. In the case of Tert-butyl N-{3-iodo-2-methyl-2-(1,1,1-trifluoropropan-2-yl)oxypropyl}carbamate, the strategic placement of fluorine atoms is expected to contribute to its stability and efficacy as a synthetic intermediate or a lead compound for further derivatization.

The iodo substituent on the propyl chain is another critical feature that opens up diverse synthetic possibilities. Iodine is a versatile halogen that can undergo various transformations, including cross-coupling reactions such as Suzuki-Miyaura and Stille couplings. These reactions are fundamental in constructing complex organic molecules and have been widely used in the synthesis of natural products and biologically active compounds. The reactivity of the iodo group in Tert-butyl N-{3-iodo-2-methyl-2-(1,1,1-trifluoropropan-2-yl)oxypropyl}carbamate makes it a promising candidate for generating novel derivatives with tailored properties.

In the context of drug discovery, the combination of these functional groups offers a versatile platform for exploring new therapeutic modalities. The tert-butyl carbamate group can be selectively removed under mild conditions to reveal reactive sites for further functionalization. Meanwhile, the 3-iodo and trifluoropropyl moieties provide handles for diverse chemical modifications. This flexibility allows researchers to modify the compound's pharmacological profile by introducing different substituents or altering its electronic properties.

Recent studies have demonstrated the utility of similar structural motifs in developing small-molecule inhibitors targeting various biological pathways. For instance, fluorinated carbamates have been shown to exhibit potent activity against enzymes involved in cancer metabolism and inflammation. The presence of both fluorine and iodine atoms in Tert-butyl N-{3-iodo-2-methyl-2-(1,1,1-trifluoropropan-2-yl)oxypropyl}carbamate suggests that it may possess similar bioactivity while offering additional synthetic versatility.

The synthesis of this compound involves multiple steps that showcase modern techniques in organic chemistry. Key steps include the introduction of the trifluoropropyl group via nucleophilic substitution or metal-catalyzed coupling reactions. Subsequent functionalization at the propylene oxide ring followed by iodination provides the necessary electrophilic centers for further transformations. Each step must be carefully optimized to ensure high yield and purity, which are critical for pharmaceutical applications.

The use of advanced spectroscopic methods such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography has been instrumental in characterizing the structure of this compound. These techniques provide detailed insights into its molecular architecture and confirm its identity before proceeding with biological evaluations. High-resolution NMR spectra help elucidate the connectivity between atoms, while MS analysis verifies molecular weight and fragmentation patterns.

In conclusion,Tert-butyl N-{3-iodo-2-methyl-2-(1,1,1-trifluoropropan-2-yloxypropyl}carbamate (CAS No. 1698830-46) stands as a testament to the ingenuity of modern synthetic chemistry. Its complex structure and diverse functional groups make it a valuable asset for researchers engaged in drug discovery and development. By leveraging its unique properties through strategic modifications,this compound holds promise for contributing to advancements in therapeutic innovation.*